molecular formula C20H11BrN6O2 B215631 (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile

(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile

Cat. No. B215631
M. Wt: 447.2 g/mol
InChI Key: PTZYEMDPXABQAX-PFONDFGASA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile, also known as BRD4 inhibitor, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a small molecule that has been shown to inhibit the activity of BRD4, a protein that is involved in regulating gene expression.

Mechanism of Action

(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile inhibits the activity of (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile by binding to its bromodomain. This binding prevents (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile from binding to acetylated histones, which are involved in the regulation of gene expression. As a result, the expression of certain oncogenes is downregulated, leading to potential cancer treatment.
Biochemical and Physiological Effects:
(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases. It has also been shown to have potential applications in cancer treatment by downregulating the expression of certain oncogenes.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile is its ability to inhibit the activity of (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile, making it a potential treatment for cancer and inflammatory diseases. However, its limitations include potential toxicity and the need for further research to determine its efficacy and safety.

Future Directions

For (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile include further research to determine its efficacy and safety in treating cancer and inflammatory diseases. Additionally, research could focus on optimizing the synthesis method to improve yield and purity. Further studies could also investigate its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile involves several steps. One of the most common methods involves the reaction of 5-bromo-2-oxindole with 3-pyridinecarbonitrile in the presence of a base catalyst to form a pyridylindolone intermediate. This intermediate is then reacted with a pyranopyrazole derivative in the presence of a coupling reagent to form the final product. The synthesis of this compound has been optimized to improve yield and purity, making it readily available for scientific research.

Scientific Research Applications

(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile has been widely studied for its potential applications in scientific research. It has been shown to inhibit the activity of (4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile, a protein that is involved in regulating gene expression. This inhibition leads to the downregulation of certain oncogenes, making it a potential treatment for cancer. Additionally, it has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

properties

Product Name

(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile

Molecular Formula

C20H11BrN6O2

Molecular Weight

447.2 g/mol

IUPAC Name

(4Z)-6-amino-4-(5-bromo-2-oxo-1H-indol-3-ylidene)-3-pyridin-3-yl-2H-pyrano[2,3-c]pyrazole-5-carbonitrile

InChI

InChI=1S/C20H11BrN6O2/c21-10-3-4-13-11(6-10)15(19(28)25-13)14-12(7-22)18(23)29-20-16(14)17(26-27-20)9-2-1-5-24-8-9/h1-6,8H,23H2,(H,25,28)(H,26,27)/b15-14-

InChI Key

PTZYEMDPXABQAX-PFONDFGASA-N

Isomeric SMILES

C1=CC(=CN=C1)C2=C3/C(=C\4/C5=C(C=CC(=C5)Br)NC4=O)/C(=C(OC3=NN2)N)C#N

SMILES

C1=CC(=CN=C1)C2=C3C(=C4C5=C(C=CC(=C5)Br)NC4=O)C(=C(OC3=NN2)N)C#N

Canonical SMILES

C1=CC(=CN=C1)C2=C3C(=C4C5=C(C=CC(=C5)Br)NC4=O)C(=C(OC3=NN2)N)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.